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Compound of Interest

Compound Name:
N-(cyclopropylmethyl)-3-

ethylaniline

CAS No.: 1156168-08-9

Cat. No.: B1386381

Get Quote

Executive Summary
N-(cyclopropylmethyl)-3-ethylaniline is a specialized secondary amine intermediate, often

utilized in the synthesis of opioid receptor antagonists and other pharmacophores.[1] Due to

the lack of a widely harmonized Safety Data Sheet (SDS) for this specific isomer, this guide

utilizes Structure-Activity Relationship (SAR) protocols derived from the parent compounds (3-

ethylaniline and N-alkyl anilines).[1]

Immediate Action Required:

Segregation: Classify as an Organic Base. Isolate from acids and oxidizers immediately.

Disposal Method: High-temperature incineration with nitrogen oxide (NOx) scrubbing.[1]

Critical Hazard: Potential for methemoglobinemia (aniline derivative) and skin sensitization.

[1]
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Part 1: Chemical Identification & Hazard
Assessment[1][2]
As a specific CAS number may vary by vendor for this intermediate (proprietary synthesis

libraries), verify your container against the functional group properties below.

Chemical Data Table
Property Specification / Estimate Operational Implication

Chemical Class
N-alkylated Aniline (Secondary

Amine)

Weak base; forms salts with

acids.[1]

Molecular Formula C₁₂H₁₇N

High carbon content; suitable

for fuel blending/incineration.

[1]

Physical State
Viscous Liquid / Low-Melting

Solid

Likely lipophilic; penetrates

standard latex gloves rapidly.

[1]

Flash Point > 93°C (Estimated)
Class IIIB Combustible Liquid

(likely).[1]

pKa (Conjugate Acid) ~4.5 - 5.5 (Estimated)

Weak base.[1] Will protonate in

acidic waste streams,

generating heat.[1]

Key Incompatibility
Nitrosating Agents (e.g.,

Nitrites)

Forms N-nitroso compounds

(potent carcinogens).[1]

STRICT SEGREGATION

REQUIRED.

Toxicology & Safety Logic (SAR Analysis)
Aniline Moiety: All aniline derivatives should be treated as suspected methemoglobinemia

inducers. Absorption through the skin is the primary route of occupational exposure.

Cyclopropyl Group: Cyclopropyl amines can act as mechanism-based inhibitors of

cytochrome P450 enzymes (specifically CYP2B6/2D6), potentially altering the metabolism of
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other co-exposed chemicals.[1]

Sensitization: Secondary amines are notorious skin sensitizers.

Part 2: Pre-Disposal Stabilization & Handling[1]
Expert Insight: The most common accident involving amine disposal is the accidental mixing

with oxidizing acids (Nitric/Chromic), resulting in violent, exothermic decomposition.[1]

Personal Protective Equipment (PPE) Matrix
Gloves:Do not use Latex. Use Nitrile (minimum 0.11 mm) for splash protection.[1] For spill

cleanup or prolonged handling (>15 mins), use Silver Shield/4H (Laminate) gloves due to the

lipophilic nature of the ethyl and cyclopropyl groups.[1]

Respiratory: If handling neat liquid outside a fume hood, a half-face respirator with Organic

Vapor (OV) cartridges is mandatory.[1]

Waste Stream Segregation
Do NOT pour this chemical into the general "Organic Solvents" drum if that drum contains:

Halogenated solvents (unless permitted by your specific incinerator profile).[1]

Acidic byproducts (e.g., acetic acid, HCl).[1]

Correct Action: Segregate into a container labeled "Organic Bases - Toxic".

Part 3: Disposal Workflow (Decision Logic)
The following diagram illustrates the decision-making process for disposing of N-
(cyclopropylmethyl)-3-ethylaniline, ensuring compliance with RCRA and local safety

standards.
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Waste Generation:
N-(cyclopropylmethyl)-3-ethylaniline

Is the waste pure
or mixed with solvents?

Pure Substance

Mixed Solvent Stream

Select Container:
HDPE or Glass (Amber)

Label: 'Organic Base - Toxic'

Check pH / Composition:
Are Acids Present?

Neutralize/Segregate
(Prevent Heat Generation)

Yes (Acidic)

No (Neutral/Basic)

Labeling:
List 'Aniline Derivative'
Check 'Toxic' & 'Irritant'

Satellite Accumulation Area:
Secondary Containment

Away from Oxidizers

Final Disposal:
Incineration (Fuel Blending)
Code: D001 (Ignitable) or

Non-Regulated Toxic

Click to download full resolution via product page
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Figure 1:Operational decision tree for the segregation and packaging of amine-based chemical

waste.

Part 4: Regulatory & Waste Characterization[1]
RCRA Waste Codes (USA)
While "N-(cyclopropylmethyl)-3-ethylaniline" is not explicitly P- or U-listed (unlike pure

Aniline U012), it must be characterized based on the mixture:

D001 (Ignitable): If the waste mixture has a flash point < 60°C (e.g., if dissolved in Ethyl

Acetate or Methanol).[1]

Characteristic of Toxicity: If the waste stream contains other regulated metals or organics.

Generator Knowledge: In the absence of a specific listing, classify as "Non-RCRA Regulated

Hazardous Waste - Toxic Organic" (or state equivalent, e.g., "California Toxic Waste").[1]

Incineration Requirements
The presence of the Nitrogen atom requires incineration facilities equipped with scrubbers to

manage NOx emissions. Do not dispose of via sewer (illegal under Clean Water Act) or

standard landfill.[1]

Part 5: Emergency Spill Procedures
Scenario: A 100mL bottle drops and shatters in the fume hood.

Evacuate & Ventilate: Alert nearby personnel. Ensure fume hood sash is lowered.[1]

PPE Up: Don double nitrile gloves (or Silver Shield), lab coat, and safety goggles.[1]

Containment: Use Vermiculite or Clay-based absorbents.[1]

Avoid: Paper towels (high surface area + potential flammability if the amine oxidizes).[1]

Neutralization (Optional but Recommended): If available, apply a weak acid neutralizer (e.g.,

citric acid spill kit) to reduce volatility, only if you are trained to do so.[1] Otherwise, absorb

directly.
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Cleanup: Scoop absorbed material into a wide-mouth HDPE jar. Label as "Debris from

Chemical Spill: Aniline Derivative."

Decontamination: Wash the surface with a mild detergent and water. Do not use bleach

(Hypochlorite + Amine = Chloramines/Explosion hazard).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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